Cas no 58141-94-9 (12,14-Nonacosanedione)

12,14-Nonacosanedione structure
12,14-Nonacosanedione structure
Product Name:12,14-Nonacosanedione
CAS No:58141-94-9
MF:C29H56O2
MW:436.753749847412
CID:342978
PubChem ID:568008
Update Time:2025-04-19

12,14-Nonacosanedione Chemical and Physical Properties

Names and Identifiers

    • 12,14-Nonacosanedione
    • nonacosane-12,14-dione
    • SCHEMBL7760601
    • CHEBI:176727
    • 58141-94-9
    • DTXSID70340844
    • ODJOAWUARZQRLR-UHFFFAOYSA-N
    • Nonacosan-12,14-dion
    • Inchi: 1S/C29H56O2/c1-3-5-7-9-11-13-14-15-16-18-20-22-24-26-29(31)27-28(30)25-23-21-19-17-12-10-8-6-4-2/h3-27H2,1-2H3
    • InChI Key: ODJOAWUARZQRLR-UHFFFAOYSA-N
    • SMILES: O=C(CC(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 436.42828
  • Monoisotopic Mass: 436.42803102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 26
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.3
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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